Cas no 65996-03-4 (2-Bromo-4,5-dimethylpyridine-3-carbonitrile)

• Product Name: 2-Bromo-4,5-dimethylpyridine-3-carbonitrile
• CAS No: 65996-03-4
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 2105063
• Update Time: 2023-08-03

2-Bromo-4,5-dimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,5-dimethylnicotinonitrile
• 2-broMo-4,5-diMethylpyridine-3-carbonitrile
• 2-Bromo-4,5-dimethylpyridine-3-carbonitrile

• Inchi： 1S/C8H7BrN2/c1-5-4-11-8(9)7(3-10)6(5)2/h4H,1-2H3
• InChI Key： QRVGFTAEEAYPLI-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C)=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Topological Polar Surface Area: 36.7